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Abstract
Carabrolactone B, a sesquiterpene lactone identified from the medicinal plant Carpesium

abrotanoides, has garnered interest within the scientific community. This document provides a

comprehensive technical overview of the discovery, isolation, and preliminary biological

evaluation of Carabrolactone B. It is intended to serve as a resource for researchers in natural

product chemistry, pharmacology, and drug development, consolidating the currently available

data and outlining detailed experimental methodologies. This guide presents quantitative data

in structured tables, detailed experimental protocols, and visual diagrams of relevant biological

pathways to facilitate a deeper understanding and further investigation of this compound.

Introduction
Carpesium abrotanoides L., a perennial herb belonging to the Asteraceae family, has a history

of use in traditional medicine for treating various ailments. Phytochemical investigations of this

plant have revealed a rich diversity of secondary metabolites, particularly sesquiterpene

lactones, which are known for their wide range of biological activities. Among these,

Carabrolactone B was identified as a novel sesquiterpene lactone. The structural elucidation

of Carabrolactone B was accomplished through extensive spectroscopic analysis.
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Carabrolactone B was first isolated from the aerial parts of Carpesium abrotanoides as part of

a phytochemical study that led to the discovery of two new sesquiterpene lactones,

Carabrolactone A and Carabrolactone B.[1] The structure of Carabrolactone B was

determined using a combination of spectroscopic techniques, including mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Data for Carabrolactone B

Property Data

Molecular Formula C₁₅H₂₂O₄

Molecular Weight 266.337 g/mol

¹H NMR (CDCl₃)
Data not available in the public domain. Access

to the original publication is required.

¹³C NMR (CDCl₃)
Data not available in the public domain. Access

to the original publication is required.

Mass Spectrometry
Specific fragmentation data not available in the

public domain.

Experimental Protocols
The following protocols are based on general methodologies for the isolation of sesquiterpene

lactones from plant materials and represent a likely workflow for the isolation of

Carabrolactone B. The specific details from the original research paper by Gao et al. in

Fitoterapia (2009) are required for a precise replication of the experiment.

Plant Material Collection and Preparation
Collection: The aerial parts of Carpesium abrotanoides are collected during the appropriate

season to ensure the highest concentration of secondary metabolites.

Drying: The collected plant material is air-dried in a shaded, well-ventilated area to prevent

the degradation of thermolabile compounds.
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Pulverization: The dried plant material is ground into a coarse powder to increase the surface

area for efficient solvent extraction.

Extraction
Solvent Extraction: The powdered plant material is subjected to exhaustive extraction with a

suitable organic solvent, such as ethanol or methanol, at room temperature. This process is

typically repeated multiple times to ensure complete extraction of the desired compounds.

Concentration: The resulting crude extract is concentrated under reduced pressure using a

rotary evaporator to yield a viscous residue.

Isolation and Purification
The isolation of Carabrolactone B from the crude extract involves a series of chromatographic

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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